molecular formula C22H18F2N6O B10797912 4-[5-[2-(3,4-Difluorophenyl)-2-(dimethylamino)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile

4-[5-[2-(3,4-Difluorophenyl)-2-(dimethylamino)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile

Cat. No.: B10797912
M. Wt: 420.4 g/mol
InChI Key: MQNJSHHRLBVVLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Preparation Methods

The preparation of MMV897707 involves several synthetic routes and reaction conditions. One common method includes the use of magnetic particle-based separation technology for the manual extraction of DNA and/or RNA from Mycoplasma cells or viral particles . This method is often employed in laboratory settings for small-scale production. For industrial production, automated protocols using the PrepSEQ Express Nucleic Acid Extraction Kit are utilized . These protocols involve the use of pre-filled reagent cartridges for the automated extraction of DNA and/or RNA from various starting materials, such as infected cell cultures or Mycoplasma liquid cultures.

Chemical Reactions Analysis

Mechanism of Action

The mechanism of action of MMV897707 involves the inhibition of viral replication through competitive inhibition of specific enzymes. For example, maribavir, an antiviral drug, inhibits the protein kinase activity of human cytomegalovirus enzyme pUL97, leading to the inhibition of viral DNA replication and encapsidation . Similarly, MMV897707 may exert its effects by targeting specific molecular pathways involved in viral replication and cell division.

Comparison with Similar Compounds

MMV897707 can be compared with other similar compounds, such as monomethyl auristatin E (MMAE) and other antimitotic agents . MMAE is a synthetic antineoplastic agent that inhibits cell division by blocking the polymerization of tubulin. Unlike MMAE, which is linked to monoclonal antibodies for targeted delivery to cancer cells, MMV897707 is primarily used for the detection and inhibition of viral particles. Other similar compounds include various nucleic acid extraction kits and real-time PCR detection kits used for the detection of Mycoplasma and viral particles .

Properties

Molecular Formula

C22H18F2N6O

Molecular Weight

420.4 g/mol

IUPAC Name

4-[5-[2-(3,4-difluorophenyl)-2-(dimethylamino)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile

InChI

InChI=1S/C22H18F2N6O/c1-29(2)19(16-7-8-17(23)18(24)9-16)13-31-21-12-26-11-20-27-28-22(30(20)21)15-5-3-14(10-25)4-6-15/h3-9,11-12,19H,13H2,1-2H3

InChI Key

MQNJSHHRLBVVLU-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(COC1=CN=CC2=NN=C(N12)C3=CC=C(C=C3)C#N)C4=CC(=C(C=C4)F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.